Cas no 70981-96-3 (15(S)-HPETE)

• Product Name: 15(S)-HPETE
• CAS No: 70981-96-3
• Molecular Formula: C₂₀H₃₂O₄
• Molecular Weight: 336.46568
• CID: 566115
• PubChem ID: 24895857

15(S)-HPETE Properties

Names and Identifiers

• 5,8,11,13-Eicosatetraenoicacid, 15-hydroperoxy-, (5Z,8Z,11Z,13E,15S)-
• 15(S)-HpETE
• 15(S)-HpETE Lipid Maps MS Standard
• (5Z,8Z,11Z,13E,15S)-15-hydroperoxyeicosa-5,8,11,13-tetraenoic acid
• (S-(E,Z,Z,Z))-15-Hydroperoxy-5,8,11,13-eicosatetraenoic acid
• (S)-15-hydroperoxy-5(Z),8(Z),11(Z),13(E)-eicosatetaenoic acid
• 15-(S)HPETE
• 15(S)-HYDROPEROXY-(5Z,8Z,11Z,13E)-EICOSATETRAENOIC ACID
• 15(S)-HYDROPEROXYEICOSA-5Z,8Z,11Z,13E-TETRAENOIC ACID
• 15-Hydroxyeicosa-5Z,8Z,11Z,13E-tetraenoic acid
• 5,8,11,13-Eicosatetraenoic acid,15-hydroperoxy

• InChIKey： BFWYTORDSFIVKP-VAEKSGALSA-N
• Inchi： InChI=1S/C20H32O4/c1-2-3-13-16-19(24-23)17-14-11-9-7-5-4-6-8-10-12-15-18-20(21)22/h4-5,8-11,14,17,19,23H,2-3,6-7,12-13,15-16,18H2,1H3,(H,21,22)/b5-4-,10-8-,11-9-,17-14+/t19-/m0/s1
• SMILES： CCCCC[C@@H](/C=C/C=C\C/C=C\C/C=C\CCCC(=O)O)OO

Computed Properties

• Exact Mass: 336.23000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 15
• Heavy Atom Count: 24
• Complexity: 408
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Surface Charge: 0
• Topological Polar Surface Area: 66.8

Experimental Properties

• LogP: 5.68480
• PSA: 66.76000
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Color/Form: ~100 μg/mL in ethanol
• Color/Form: Fluids.
• Solubility: Not determined.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroperoxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroperoxyeicosatetraenoic acids